![molecular formula C7H8ClNO B6267161 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile CAS No. 98922-75-9](/img/no-structure.png)
2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
Overview
Description
2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile is a chemical compound with the CAS Number: 98922-75-9 . It has a molecular weight of 157.6 . This compound is used as an important raw material and intermediate in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff .
Synthesis Analysis
The synthesis of 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile involves a Diels-Alder reaction between furan and α-chloroacrylonitrile, which yields a mixture of exo-2-chloro- and endo-2-chloro-7-oxabicyclo[2.2.1]hept-5-ene-2-carbonitrile . Mild hydrolysis then affords the corresponding α-chloro acid mixture .Molecular Structure Analysis
The molecular structure of 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile can be represented by the InChI code: 1S/C7H8ClNO/c8-7(4-9)3-5-1-2-6(7)10-5/h5-6H,1-3H2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile involves the reaction of 2-chlorocyclopentanone with ethyl cyanoacetate in the presence of sodium ethoxide to form 2-ethoxycarbonyl-7-oxabicyclo[2.2.1]heptan-2-one. This intermediate is then treated with thionyl chloride to form 2-chloro-7-oxabicyclo[2.2.1]heptan-2-one, which is subsequently reacted with sodium cyanide to form the desired product, 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile.", "Starting Materials": [ "2-chlorocyclopentanone", "ethyl cyanoacetate", "sodium ethoxide", "thionyl chloride", "sodium cyanide" ], "Reaction": [ "Step 1: 2-chlorocyclopentanone is reacted with ethyl cyanoacetate in the presence of sodium ethoxide to form 2-ethoxycarbonyl-7-oxabicyclo[2.2.1]heptan-2-one.", "Step 2: 2-ethoxycarbonyl-7-oxabicyclo[2.2.1]heptan-2-one is treated with thionyl chloride to form 2-chloro-7-oxabicyclo[2.2.1]heptan-2-one.", "Step 3: 2-chloro-7-oxabicyclo[2.2.1]heptan-2-one is reacted with sodium cyanide to form 2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile." ] } | |
CAS RN |
98922-75-9 |
Product Name |
2-chloro-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
Molecular Formula |
C7H8ClNO |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
